Cas no 5153-25-3 (2-Ethylhexyl 4-hydroxybenzoate)

• Product Name: 2-Ethylhexyl 4-hydroxybenzoate
• CAS No: 5153-25-3
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• MDL: MFCD00016472
• CID: 45568
• PubChem ID: 87570897
• Update Time: 2025-04-18

2-Ethylhexyl 4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexyl 4-hydroxybenzoate
• Octylparaben
• 4-Hydroxybenzoic acid 2-ethylhexyl ester
• 2-Ethylhexylparaben
• 4-Hydroxybenzoic Acid Octyl Ester
• Octyl 4-Hydroxybenzoate
• Benzoic acid, 4-hydroxy-, 2-ethylhexyl ester
• 2-Ethylhexyl p-hydroxybenzoate
• 2-ethylhexyl-4-hydroxybenzoate
• 2-Methylhexyl p-hydroxybenzoate
• 4'-Hydroxybenzoic acid 2-ethylhexyl ester
• 2-ethylhexyl-p-hydroxybenzoate
• DSSTox_CID_2525
• DSSTox_RID_76612
• DSSTox_GSID_22525
• 2-Ethylhexyl4-hydroxybenzoate
• E78154
• EINECS 225-925-9
• UNII-0XG05SSB3G
• CHEBI:34274
• NS00020828
• NCGC00259903-01
• H0506
• Q27115958
• p-Hydroxybenzoic acid 2-ethylhexyl ester
• 2-ethylhexyl 4-hydroxybenzoate, AldrichCPR
• NCGC00256492-01
• DTXCID802525
• DTXSID4022525
• Tox21_202354
• 0XG05SSB3G
• Tox21_302793
• VTIMKVIDORQQFA-UHFFFAOYSA-N
• CHEMBL3183756
• NCGC00249213-01
• 2-Ethylhexyl 4-hydroxybenzoate #
• J151.186F
• BENZOIC ACID, P-HYDROXY-, 2-ETHYLHEXYL ESTER
• SCHEMBL128529
• CS-0213236
• CAS-5153-25-3
• AI3-03405
• 5153-25-3
• MFCD00016472
• FT-0743288
• AS-60169
• AKOS015889418

• MDL： MFCD00016472
• Inchi： 1S/C15H22O3/c1-3-5-6-12(4-2)11-18-15(17)13-7-9-14(16)10-8-13/h7-10,12,16H,3-6,11H2,1-2H3
• InChI Key： VTIMKVIDORQQFA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 250.15700
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 270°C/50mmHg(lit.)
• Flash Point: 144.6±13.2 °C
• Refractive Index: 1.5190 to 1.5220
• PSA: 46.53000
• LogP: 3.76540
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Ethylhexyl 4-hydroxybenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H317-H319
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters